N-[3-(2-methoxyethoxy)phenyl]-2,2-dimethylpropanamide

• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol
• IUPAC Name: N-[3-(2-methoxyethoxy)phenyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H21NO3/c1-14(2,3)13(16)15-11-6-5-7-12(10-11)18-9-8-17-4/h5-7,10H,8-9H2,1-4H3,(H,15,16)
• InChI Key: UYFBQMFATJKUQP-UHFFFAOYSA-N
• SMILES: CC(C)(C)C(=O)NC1=CC(=CC=C1)OCCOC

Description

N-[3-(2-methoxyethoxy)phenyl]-2,2-dimethylpropanamide, commonly known as MDPV, is a synthetic stimulant drug that belongs to the cathinone class. It was first synthesized in the 1960s and gained popularity as a recreational drug in the early 2000s. MDPV is a highly addictive substance and has been associated with numerous adverse health effects, including psychosis, seizures, and even death. However, MDPV also has potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

MDPV acts as a reuptake inhibitor for dopamine, norepinephrine, and serotonin. It binds to the transporters responsible for the reuptake of these neurotransmitters, preventing their removal from the synaptic cleft and leading to increased levels of these neurotransmitters in the brain. This results in the stimulant effects of MDPV, such as increased energy, euphoria, and heightened alertness.
Biochemical and Physiological Effects:
MDPV has been shown to have a wide range of biochemical and physiological effects. It has been found to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to tissue damage and organ failure. MDPV has been shown to have neurotoxic effects, causing damage to neurons and reducing their ability to function properly.

Advantages and Limitations for Lab Experiments

MDPV has several advantages for use in laboratory experiments. It is a potent and selective dopamine transporter inhibitor, making it useful for studying the mechanisms of dopamine transport and release. It is also relatively easy to synthesize and purify, making it readily available for research purposes. However, MDPV is a highly addictive substance and can be dangerous if not handled properly. Its use in laboratory experiments must be carefully controlled to ensure the safety of researchers.

Future Directions

There are several future directions for research involving MDPV. One area of interest is the development of new medications for the treatment of addiction. MDPV has been shown to have potential as a medication-assisted treatment for stimulant addiction, as it can reduce drug cravings and withdrawal symptoms. Another area of interest is the development of new therapies for neurological disorders. MDPV has been shown to have neuroprotective effects, and further research may lead to the development of new treatments for conditions such as Parkinson's disease and Alzheimer's disease.

Synthesis Methods

MDPV can be synthesized using a variety of methods, including reductive amination, Grignard reactions, and Friedel-Crafts acylation. One commonly used method involves reacting 3,4-methylenedioxyphenylpropan-2-one with 2-methoxyethanol and hydrochloric acid to produce MDPV. The resulting product is then purified using various techniques, such as recrystallization or chromatography.

Scientific Research Applications

MDPV has been used in scientific research to investigate its effects on the central nervous system. It has been shown to increase dopamine and norepinephrine release, leading to its stimulant properties. MDPV has also been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes it a useful tool for studying the mechanisms of dopamine transport and release.